2-[(4-chlorobenzyl)thio]-4,6-di-4-morpholinyl-1,3,5-triazine

• IUPAC Name: 4-[4-[(4-chlorophenyl)methylsulfanyl]-6-morpholin-4-yl-1,3,5-triazin-2-yl]morpholine
• InChI: InChI=1S/C18H22ClN5O2S/c19-15-3-1-14(2-4-15)13-27-18-21-16(23-5-9-25-10-6-23)20-17(22-18)24-7-11-26-12-8-24/h1-4H,5-13H2
• InChI Key: RAXYMLCLLDEXBB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)SCC3=CC=C(C=C3)Cl)N4CCOCC4
• Molecular Formula: C18H22ClN5O2S
• Molecular Weight: 407.9 g/mol

Description

2-[(4-chlorobenzyl)thio]-4,6-di-4-morpholinyl-1,3,5-triazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical name, clopidol, and is a member of the triazine family of compounds.

Mechanism of Action

Clopidol works by inhibiting the growth and reproduction of the coccidia parasite, which is responsible for causing coccidiosis. The compound acts by interfering with the energy metabolism of the parasite, leading to its death.
Biochemical and Physiological Effects:
Clopidol has been shown to have minimal toxicity in animals and humans, making it a safe compound for use in various applications. The compound has been shown to have no significant effects on the growth and development of animals or humans, making it an ideal candidate for use in feed additives and veterinary medicine.

Advantages and Limitations for Lab Experiments

One of the major advantages of clopidol is its low toxicity, which makes it an ideal compound for use in various lab experiments. The compound is also relatively easy to synthesize, making it readily available for use in various applications. However, one of the limitations of clopidol is its specificity to coccidia parasites, which limits its use in other applications.

Future Directions

There are several potential future directions for the use of clopidol in scientific research. One potential application is in the development of new drugs for the treatment of parasitic diseases. Clopidol could serve as a starting point for the development of new compounds that target other parasites. Another potential application is in the development of new feed additives for livestock. Clopidol could be used as a model compound for the development of new compounds that improve the health and productivity of livestock. Finally, clopidol could be used as a tool for studying the energy metabolism of parasites, which could lead to the development of new treatments for parasitic diseases.

Scientific Research Applications

Clopidol has been extensively studied for its potential applications in various fields, including agriculture, veterinary medicine, and biomedical research. In agriculture, clopidol has been used as a feed additive to prevent coccidiosis, a parasitic disease that affects poultry. In veterinary medicine, clopidol has been used to treat coccidiosis in various animal species, including chickens, turkeys, and rabbits.